Cas no 136923-04-1 (tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate)

Technical Introduction: tert-Butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate is a chiral oxazolidine derivative widely utilized in asymmetric synthesis and pharmaceutical intermediates. Its key advantages include a rigid oxazolidine scaffold, which enhances stereochemical control in reactions, and the tert-butoxycarbonyl (Boc) protecting group, offering stability under diverse conditions. The 3-hydroxypropyl side chain provides additional functionalization opportunities, while the 2,2-dimethyl substitution improves steric hindrance, aiding in selective transformations. This compound is particularly valuable in peptide synthesis and the preparation of enantiomerically pure compounds, ensuring high yields and minimal racemization. Its well-defined stereochemistry and modular reactivity make it a versatile building block in medicinal chemistry and fine chemical synthesis.

tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate structure

136923-04-1 structure

Product Name:tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate

CAS No:136923-04-1

MF:C₁₃H₂₅NO₄

MW:259.341904401779

CID:2663183

PubChem ID:10879805

Update Time:2025-10-30

tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-TERT-BUTYL 4-(3-HYDROXYPROPYL)-2,2-DIMETHYLOXAZOLIDINE-3-CARBOXYLATE
- tert-butyl (S)-4-(3-hydroxypropyl)-2,2-dimethyloxazolidine-3-carboxylate
- 3-Oxazolidinecarboxylic acid, 4-(3-hydroxypropyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (4S)-
- tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
- Inchi： 1S/C13H25NO4/c1-12(2,3)18-11(16)14-10(7-6-8-15)9-17-13(14,4)5/h10,15H,6-9H2,1-5H3/t10-/m0/s1
- InChI Key： JEPJZGUFARGBJH-JTQLQIEISA-N
- SMILES： O1C[C@H](CCCO)N(C(OC(C)(C)C)=O)C1(C)C

tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-12455898-0.05g	tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	136923-04-1	95%	0.05g	$212.0	2023-05-26
Enamine	EN300-12455898-0.1g	tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	136923-04-1	95%	0.1g	$317.0	2023-05-26
Enamine	EN300-12455898-0.25g	tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	136923-04-1	95%	0.25g	$452.0	2023-05-26
Enamine	EN300-12455898-0.5g	tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	136923-04-1	95%	0.5g	$713.0	2023-05-26
Enamine	EN300-12455898-1.0g	tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	136923-04-1	95%	1g	$914.0	2023-05-26
Enamine	EN300-12455898-2.5g	tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	136923-04-1	95%	2.5g	$1791.0	2023-05-26
Enamine	EN300-12455898-5.0g	tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	136923-04-1	95%	5g	$2650.0	2023-05-26
Enamine	EN300-12455898-10.0g	tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	136923-04-1	95%	10g	$3929.0	2023-05-26
Enamine	EN300-12455898-50mg	tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	136923-04-1	95.0%	50mg	$212.0	2023-10-02
Enamine	EN300-12455898-100mg	tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate	136923-04-1	95.0%	100mg	$317.0	2023-10-02

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines

Additional information on tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate

Comprehensive Overview of tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 136923-04-1)

The compound tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 136923-04-1) is a chiral oxazolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the tert-butyl group and the oxazolidine ring, make it a versatile intermediate for the preparation of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and drug development.

One of the key attributes of tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate is its stereochemical purity, which is critical for producing enantiomerically pure pharmaceuticals. The (4S) configuration ensures high selectivity in reactions, making it valuable for constructing complex molecular architectures. Recent trends in green chemistry have also highlighted the demand for sustainable synthesis routes for such intermediates, aligning with global efforts to reduce environmental impact.

In the context of AI-driven drug discovery, this compound has garnered attention as a building block for machine learning-based molecular design. Computational chemists often explore its reactivity patterns to predict novel synthetic pathways. Additionally, the hydroxypropyl moiety in its structure offers functionalization opportunities, enabling the creation of derivatives with tailored properties for target-specific applications.

The stability of tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate under various conditions is another area of interest. Studies have shown that the 2,2-dimethyl substitution enhances its resistance to hydrolysis, which is advantageous for storage and handling. This property is particularly relevant for manufacturers seeking reliable intermediates for large-scale production.

From an SEO perspective, common queries related to this compound include "synthesis of tert-butyl oxazolidine carboxylate" and "applications of chiral oxazolidine derivatives." Addressing these search intents, this article emphasizes the compound's utility in peptide mimetics and catalysis, which are hot topics in medicinal chemistry. Furthermore, its compatibility with flow chemistry techniques has been explored to improve reaction efficiency, a trend gaining traction in process optimization.

In summary, tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 136923-04-1) represents a critical tool for modern synthetic chemists. Its combination of stereochemical control, functional versatility, and stability positions it as a cornerstone in the development of next-generation therapeutics and fine chemicals. As research continues to evolve, this compound is likely to play an even greater role in addressing challenges in precision medicine and sustainable manufacturing.